2-Methoxy-1-(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-[4-[6-(2-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H27N5O2/c1-14-5-3-4-8-22(14)16-7-6-15(18-19-16)20-9-11-21(12-10-20)17(23)13-24-2/h6-7,14H,3-5,8-13H2,1-2H3
• InChI Key: UNHUSTKHUCPHEC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)COC
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol

Description

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The conditions under which reactions occur, the products formed, and the reaction mechanisms are all part of this analysis.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and stability. The compound’s reactivity, acidity or basicity, and stereochemistry may also be studied.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeted Protein Degradation : Researchers have explored this compound as a potential electrophilic fragment for fragment-based covalent ligand discovery. .
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Free Radical Chemistry

• 4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPOL) : This compound is a free radical commonly used in chemical research. .

Materials Science and Organic Synthesis

• Building Block for Novel Compounds : Researchers have utilized 2-Methoxy-1-(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)ethanone as a precursor in the synthesis of more complex molecules. .

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on cellular processes.

Safety and Hazards

This involves assessing the compound’s toxicity, flammability, and environmental impact. Information on safe handling and storage would also be included.